Cas no 868065-51-4 (Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy-)

• Product Name: Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy-
• CAS No: 868065-51-4
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 4263493
• PubChem ID: 10399267
• Update Time: 2025-10-29

Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy-
• SCHEMBL4659211
• CHEMBL576108
• 3-amino-4-ethoxythieno[2,3-b]pyridine-2-carboxamide
• DA-41046
• BDBM50302205
• 868065-51-4

• Inchi： 1S/C10H11N3O2S/c1-2-15-5-3-4-13-10-6(5)7(11)8(16-10)9(12)14/h3-4H,2,11H2,1H3,(H2,12,14)
• InChI Key： VNVATLHJMLMMAG-UHFFFAOYSA-N
• SMILES： C12SC(C(N)=O)=C(N)C1=C(OCC)C=CN=2

Computed Properties

• Exact Mass: 237.05719778Da
• Monoisotopic Mass: 237.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 119Ų

Additional information on Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy-

Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy

The compound CAS No. 868065-51-4, also known as Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyridine ring system combined with an amide functional group. The presence of amino and ethoxy substituents further enhances its chemical versatility and biological activity.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development.

One of the key features of Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy is its ability to act as a selective inhibitor of certain enzymes involved in cellular signaling. This property makes it a valuable tool in pharmacological studies aimed at understanding disease mechanisms at a molecular level. Additionally, its unique electronic properties have been explored in materials science for applications in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with high accuracy. For example, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity, which are critical for designing more efficient synthetic routes and optimizing its properties for specific applications.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a promising candidate for use in green chemistry initiatives and sustainable chemical processes. Furthermore, its stability under physiological conditions suggests potential applications in drug delivery systems and bioconjugate chemistry.

The structural diversity of CAS No. 868065-51-4 also lends itself to combinatorial chemistry approaches, where it can serve as a building block for constructing larger molecular libraries. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel bioactive compounds with therapeutic potential.

In conclusion, Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-ethoxy represents a fascinating example of how modern chemical synthesis and computational tools can be leveraged to develop innovative solutions across multiple disciplines. Its multifaceted properties continue to inspire researchers to explore new avenues for its application, ensuring its relevance in both academic and industrial settings.